Imidazolyl carboxylic acids and derivatives
Imidazolyl carboxylic acids and their derivatives are a class of heterocyclic compounds with diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. These molecules feature an imidazole ring fused to a carboxylic acid group, providing them with unique structural properties that can be tailored for specific functionalities.
The imidazolyl moiety offers strong hydrogen bonding sites due to its nitrogen atoms, which can enhance the binding affinity of these compounds towards biological targets such as enzymes or receptors. The introduction of different substituents on the imidazole ring and carboxylic acid group can further modulate their physicochemical properties, making them suitable for a wide range of applications.
In pharmaceuticals, imidazolyl carboxylic acids are often explored as potential drug candidates due to their ability to interact with various receptors and ion channels. In agrochemicals, these compounds can exhibit insecticidal or fungicidal activities by targeting specific enzymes in the pest or fungal cells. Additionally, they show promise in material science for their potential use in coatings, adhesives, and as stabilizers due to their hydrophobic and hydrophilic properties.
Overall, imidazolyl carboxylic acids and their derivatives represent a versatile platform that can be engineered to meet the demands of diverse applications across different industries.

Structure | Chemical Name | CAS | MF |
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(E)-3-(1H-Imidazol-5-yl)acrylic Acid | 3465-72-3 | C6H6N2O2 |
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1H-Imidazolepropanoicacid, a-hydroxy- | 30581-88-5 | C6H8N2O3 |
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2-(1-methylimidazol-4-yl)acetic acid | 2625-49-2 | C6H8N2O2 |
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rac-Desthio Biotin | 636-20-4 | C10H18N2O3 |
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Pentanoic acid, 5-[[(2E)-3-(1H-imidazol-4-yl)-1-oxo-2-propenyl]amino]- | 690258-60-7 | C11H15N3O3 |
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Antibiotic WF 14865; Antibiotic WF 14865A | 178439-23-1 | C16H25N5O5 |
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Antibiotic WF 14865; Antibiotic WF 14865B | 178439-24-2 | C16H25N5O5 |
Related Literature
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Jianjun Wang,Heng-Ying Xiong,Emilie Petit,Laëtitia Bailly,Xavier Pannecoucke,Tatiana Besset Chem. Commun., 2019,55, 8784-8787
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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